1-(2-amino-2-oxoethyl)-N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-[(1-methylimidazol-2-yl)methyl]-N-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H27N5O2/c1-3-7-21(12-15-18-6-10-19(15)2)16(23)13-4-8-20(9-5-13)11-14(17)22/h6,10,13H,3-5,7-9,11-12H2,1-2H3,(H2,17,22)
• InChI Key: LXIKAVWVQWLFQR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=NC=CN1C)C(=O)C2CCN(CC2)CC(=O)N
• Molecular Formula: C16H27N5O2
• Molecular Weight: 321.42 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(2-amino-2-oxoethyl)-N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-4-piperidinecarboxamide often involves complex multi-step processes. For example, Hay et al. (2006) describe the synthesis of a related compound, 1-Piperidinecarboxamide, highlighting the intricate steps required in synthesizing such complex molecules (Hay et al., 2006).

Molecular Structure Analysis

The molecular structure of related compounds has been a subject of study, with researchers examining different aspects like hydrogen bonding, crystal structures, and molecular geometries. Banerjee et al. (1999) discuss the molecular conformation of 5-amino-1-(2-hydroxyethyl)imidazole-4-carboxamide, emphasizing the role of intramolecular hydrogen bonding in stabilizing the structure (Banerjee et al., 1999).

Chemical Reactions and Properties

Chemical reactions involving similar compounds are diverse, ranging from nucleophilic substitutions to cyclizations. Cordiner et al. (2008) explored reactions of a bromocarbyne complex with secondary amines, demonstrating the versatility of these compounds in chemical synthesis (Cordiner et al., 2008).

Physical Properties Analysis

The physical properties of compounds like 1-(2-amino-2-oxoethyl)-N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-4-piperidinecarboxamide are often characterized in terms of solubility, melting points, and crystallography. For example, the study by Banerjee et al. (1999) provides insights into the crystallographic aspects, which are crucial for understanding the physical properties (Banerjee et al., 1999).

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, including those structurally similar to the specified compound, have been investigated for their potential antitumor activities. Studies have shown that bis(2-chloroethyl)amino derivatives of imidazole and related structures possess interesting biological properties. Some of these compounds have advanced through preclinical testing, highlighting their relevance in the search for new antitumor drugs and the synthesis of compounds with diverse biological effects (Iradyan, Arsenyan, Stepanyan, & Iradyan, 2009).

CNS Acting Drugs Development

Research into the synthesis of novel Central Nervous System (CNS) acting drugs has identified functional chemical groups that could serve as lead molecules. Heterocycles containing nitrogen, such as imidazole and piperidine, which are part of the compound , have been identified as promising structures. These findings suggest a role for such compounds in developing new medications for CNS disorders, considering the adverse effects associated with many current CNS drugs (Saganuwan, 2017).

Polyamide Auto-oxidation

The study of polyamides and related compounds, including the investigation into the auto-oxidation of aliphatic polyamides, reveals insights into the oxidation kinetics and stability of these materials. This research is crucial for understanding the material characteristics of polyamides and potentially related compounds, highlighting the importance of such studies in material science and engineering (Richaud et al., 2013).

Dipeptidyl Peptidase IV Inhibitors

Dipeptidyl peptidase IV (DPP IV) inhibitors, which include structurally related compounds, have been a focus of research for their potential in treating type 2 diabetes mellitus (T2DM). This area of study is intense, given the recent approval of DPP IV inhibitors and the ongoing evaluation of their long-term side effects. The search for compounds that selectively inhibit DPP IV without affecting other substrates is of significant interest, suggesting a therapeutic application for related compounds (Mendieta, Tarragó, & Giralt, 2011).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activities. This could involve in vitro studies to determine its interactions with various biological targets, as well as in vivo studies to assess its potential therapeutic effects.